Cas no 2316-26-9 (3,4-Dimethoxycinnamic acid)

• Product Name: 3,4-Dimethoxycinnamic acid
• CAS No: 2316-26-9
• MF: C₁₁H₁₂O₄
• MW: 208.21058
• MDL: MFCD00004387
• CID: 42766
• PubChem ID: 717531
• Update Time: 2025-05-25

3,4-Dimethoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)acrylic acid
• (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoic acid
• Caffeic acid dimethyl ether
• 3,4-Dimethoxycinnamic acid, predominantly trans
• (E)-3-(3,4-Dimethoxyphenyl)-2-propenoic acid
• 3,4-DIMETHOXYCINNAMIC ACID
• 3.4-Dimethoxycinnamicacid
• Dimethylcaffeic acid
• DIMETHYLCAFFEIC ACID(P)
• DIMETHYLCAFFEIC ACID(RG)
• 3-(3,4-Dimethoxyphenyl)-2-propenoic Acid
• 3,4-Dimethoxy
• 3,4-Dimethoxycinnami
• Methylferulic acid
• o-Methylferulic acid
• RARECHEM BK HC T253
• [ "" ]
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-
• KBio1_001745
• DivK1c_006801
• 3-(3,4-Dimethoxy-phenyl)acrylic acid
• KBio2_000836
• 3-(3,4-dimethoxy-phenyl)-acrylic acid
• 3-(3,4-dimethoxyphenyl)-2-propenic acid
• SY007353
• KBioGR_002042
• KBio3_001172
• SPBio_000364
• HJBWJAPEBGSQPR-UHFFFAOYSA-N
• CHEBI:193396
• Spectrum_000356
• KBio2_003404
• FT-0614344
• 3,4-Dimethoxycinnamic Acid3,
• Spectrum3_000256
• KBioSS_000836
• 3,4-Dimethoxy cinnamic acid
• AKOS017268657
• 3-(3,4-dimethoxyphenyl)-acrylic acid
• NS00085552
• KBio2_005972
• SY031100
• FT-0774117
• Spectrum2_000412
• Spectrum4_001551
• DTXSID10871869
• 3-(3,4-dimethoxyphenyl)prop-2-enoic acid
• SpecPlus_000705
• FT-0667235
• J-010506
• CINNAMIC ACID, 3,4-DIMETHOXY-, (E)-
• Q15410159
• (E)-3-(3,4-dimethoxyphenyl)acrylic acid
• CHEMBL320295
• 3,4-Dimethoxyphenyl-2-propenoic acid
• UNII-BVZ841PVJL
• 3-(3,4-Dimethoxyphenyl)-(E)-2-Propenoic acid
• 3,4-Dimethoxycinnamic acid, 8CI
• BVZ841PVJL
• InChI=1/C11H12O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3-7H,1-2H3,(H,12,13)/b6-4
• HY-N1778
• CCG-38678
• Spectrum5_000142
• BDBM50341141
• W-107420
• 3,4-dimethoxy-cinnamic acid
• SPECTRUM210567
• (E)-O-Methylferulic acid
• LS-13947
• BBL009859
• STK298625
• bmse010210
• AC-8314
• NCGC00095522-06
• EINECS 238-801-4
• O,O'-Dimethylcaffeic Acid
• AKOS000119628
• 2-Propenoic acid,3-(3,4-dimethoxyphenyl)-,(2E)-
• Z2573653932
• 3, 4-Dimethoxycinnamic acid
• NCGC00095522-02
• 2-Propenoic acid,4-dimethoxyphenyl)-
• SCHEMBL81317
• NSC4323
• NSC43569
• BSPBio_001672
• (E)-3-(3,4-dimethoxyphenyl)prop-2-enoic acid
• CS-W020726
• E)-3,4-Dimethoxycinnamic acid
• (E)-3',4'-Dimethoxycinnamic acid
• SPECTRUM1505130
• BRD-K96256403-001-05-0
• MLS002695959
• (E)-3,4-dimethoxycinnamic acid
• NS00015131
• 3,4-Dimethoxycinnamic acid, (E)-
• SDCCGMLS-0066525.P001
• 7R-0613
• 3',4'-dimethoxycinnamic acid
• EN300-16808
• NSC-4323
• s9341
• CHEBI:86549
• NCGC00095522-01
• NCGC00095522-03
• (2E)-3-(3,4-Dimethoxyphenyl)-2-propenoic acid
• 3-(3,4-Dimethoxyphenyl)-2-propenoic acid, 9CI
• (2E)-3-(3,4-dimethoxyphenyl)acrylic acid
• SR-01000712420-2
• TRANS-3-(3,4-DIMETHOXYPHENYL)-2-PROPENOIC ACID
• (2E)-(3,4-DIMETHOXYPHENYL)-2-PROPENOIC ACID
• propenoic acid, 3-(3,4-dimethoxyphenyl)-
• EN300-367322
• SMR000112198
• 49C7DB89-C3D8-411B-B043-A8335FDDD98E
• 2316-26-9
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, (2E)-
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, (E)-
• F3095-1806
• 3,4-dimethoxy-trans-cinnamic acid
• 1185241-38-6
• BIDD:ER0423
• AC7547
• NSC-43569
• 3,4-Dimethoxycinnamic acid (O-Methylferulic acid)
• trans-3,4-Dimethoxycinnamic acid
• 3-(3,4-Dimethoxyphenyl)propenoic acid
• HMS2268F17
• Dimethyl caffeic acid
• 3,4-Dimethoxycinnamic acid, predominantly trans, 99%
• ALBB-004705
• Cinnamic acid,4-dimethoxy-
• AE-641/01606018
• (E)-3-(3,4-Dimethoxy-phenyl)-acrylic acid
• MLS000570053
• D1728
• 3,4-Dimethoxycinnamicacid
• (E)-3-(3 pound not4-Dimethoxyphenyl)acrylic acid
• SR-01000712420
• 14737-89-4
• MFCD00004387
• DTXSID501016475
• 3,4-Dimethoxycinnamic acid

• MDL： MFCD00004387
• Inchi： 1S/C11H12O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3-7H,1-2H3,(H,12,13)
• InChI Key： HJBWJAPEBGSQPR-GQCTYLIASA-N
• SMILES： O=C(O)/C=C/C1=CC=C(OC)C(OC)=C1
• BRN： 1533435

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Powder
• Density: 1.0627 (rough estimate)
• Melting Point: 181.0 to 185.0 deg-C
• Boiling Point: 267.4°C (rough estimate)
• Flash Point: 144℃
• Refractive Index: 1.4389 (estimate)
• Solubility: Solubility in hot methanol, very faint turbidity. Soluble in dichloromethane, chloroform.
• PSA: 55.76000
• LogP: 1.80160

3,4-Dimethoxycinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,4-Dimethoxycinnamic acid

3,4-Dimethoxycinnamic Acid: A Comprehensive Overview

3,4-Dimethoxycinnamic acid, also known by its CAS number 2316-26-9, is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound belongs to the class of cinnamic acids, which are aromatic carboxylic acids with a benzene ring substituted by a propenoic acid group. The presence of two methoxy groups at the 3 and 4 positions of the benzene ring imparts unique chemical and biological properties to this molecule.

The structure of 3,4-dimethoxycinnamic acid consists of a benzene ring with two methoxy groups (-OCH₃) at the 3 and 4 positions and a propenoic acid group (-CH=CH-COOH) attached at the para position. This arrangement not only enhances the compound's stability but also contributes to its ability to interact with various biological systems. Recent studies have highlighted the importance of such structural features in determining the bioavailability and efficacy of phenolic compounds.

3,4-Dimethoxycinnamic acid is commonly found in certain plant species, where it plays a role in protecting the plant from environmental stressors such as UV radiation and oxidative damage. Its presence in natural sources has led to its exploration as a potential ingredient in cosmetics, food additives, and pharmaceuticals. For instance, research published in 2023 demonstrated that this compound exhibits potent antioxidant activity, making it a promising candidate for use in anti-aging skincare products.

In terms of synthesis, 3,4-dimethoxycinnamic acid can be obtained through various methods, including microbial fermentation and chemical synthesis. Recent advancements in green chemistry have focused on developing more sustainable and eco-friendly synthesis pathways for this compound. For example, researchers have explored the use of enzymatic catalysis to produce 3,4-dimethoxycinnamic acid with high yield and purity, reducing the environmental impact of traditional synthetic methods.

The pharmacological properties of 3,4-dimethoxycinnamic acid have been extensively studied in recent years. Preclinical studies have shown that this compound possesses anti-inflammatory, antimicrobial, and anticancer activities. A study conducted in 2022 revealed that 3,4-dimethoxycinnamic acid can inhibit the proliferation of cancer cells by inducing apoptosis and modulating key signaling pathways involved in cell growth and survival. These findings underscore its potential as a novel therapeutic agent for cancer treatment.

In addition to its pharmacological applications, 3,4-dimethoxycinnamic acid has also been investigated for its role in food science. Due to its strong antioxidant properties, this compound is being considered as a natural food preservative to extend the shelf life of various food products. Recent research has focused on optimizing its stability under different storage conditions to ensure its effectiveness as a food additive.

The cosmetic industry has also taken notice of 3,4-dimethoxycinnamic acid, particularly for its potential use in sunscreens and anti-aging products. A 2021 study demonstrated that this compound can effectively absorb UV radiation and protect skin cells from oxidative damage caused by UV exposure. Furthermore, its ability to stimulate collagen synthesis makes it an attractive ingredient for anti-aging formulations.

In conclusion, 3,4-dimethoxycinnamic acid, with its unique chemical structure and diverse biological activities, represents a valuable compound with applications across multiple industries. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses. As advancements in synthesis methods and application technologies progress, this compound is poised to play an increasingly important role in fields ranging from pharmaceuticals to cosmetics.